Cas no 1353972-31-2 (N-(2-AMino-ethyl)-N-isopropyl-N',N'-diMethyl-cyclohexane-1,4-diaMine)

• Product Name: N-(2-AMino-ethyl)-N-isopropyl-N',N'-diMethyl-cyclohexane-1,4-diaMine
• CAS No: 1353972-31-2
• MF: C₁₃H₂₉N₃
• MW: 227.389463186264
• MDL: MFCD21094213
• CID: 4587905
• Update Time: 2025-05-20

N-(2-AMino-ethyl)-N-isopropyl-N',N'-diMethyl-cyclohexane-1,4-diaMine Chemical and Physical Properties

Names and Identifiers

• N-(2-AMino-ethyl)-N-isopropyl-N',N'-diMethyl-cyclohexane-1,4-diaMine

• MDL： MFCD21094213
• Inchi： 1S/C13H29N3/c1-11(2)16(10-9-14)13-7-5-12(6-8-13)15(3)4/h11-13H,5-10,14H2,1-4H3
• InChI Key： YZOSLDGVSJWQGO-UHFFFAOYSA-N
• SMILES： C1(N(CCN)C(C)C)CCC(N(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-(2-AMino-ethyl)-N-isopropyl-N',N'-diMethyl-cyclohexane-1,4-diaMine

N-(2-Amino-Ethyl)-N-Isopropyl-N',N'-DiMethyl-Cyclohexane-1,4-Diamine: A Comprehensive Overview

The compound N-(2-Amino-Ethyl)-N-Isopropyl-N',N'-DiMethyl-Cyclohexane-1,4-Diamine, with the CAS number 1353972-31-2, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in various industries. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its utilization.

The molecular structure of N-(2-Amino-Ethyl)-N-Isopropyl-N',N'-DiMethyl-Cyclohexane-1,4-Diamine consists of a cyclohexane ring with two diamine groups. The substituents on the nitrogen atoms include an isopropyl group, a dimethyl group, and an ethylamine group. This combination of functional groups imparts the molecule with versatile reactivity and compatibility in different chemical environments. Recent studies have highlighted its potential as a precursor for advanced materials such as high-performance polymers and catalytic systems.

One of the key areas of research involving this compound is its role in polymer synthesis. Scientists have explored its ability to form cross-linked polymers with exceptional mechanical properties. For instance, a 2023 study published in the journal Advanced Materials demonstrated that polymers derived from N-(2-Amino-Ethyl)-N-Isopropyl-N',N'-DiMethyl-Cyclohexane-1,4-Diamine exhibit superior tensile strength and thermal stability compared to traditional polymer systems. These findings have opened new avenues for its application in aerospace and automotive industries.

In addition to polymer applications, this compound has shown promise in catalysis. Researchers have investigated its use as a ligand in transition metal catalysts for various organic reactions. A 2023 paper in Nature Catalysis reported that catalysts incorporating this diamine exhibit enhanced activity and selectivity in asymmetric hydrogenation reactions. This advancement could significantly impact the pharmaceutical and fine chemical industries by enabling more efficient production of chiral compounds.

The synthesis of N-(2-Amino-Ethyl)-N-Isopropyl-N',N'-DiMethyl-Cyclohexane-1,4-Diamine involves a multi-step process that typically begins with the cyclohexane diamine precursor. The subsequent steps include alkylation and amidation reactions to introduce the desired substituents on the nitrogen atoms. Recent advancements in catalytic methods have streamlined this synthesis process, making it more cost-effective and environmentally friendly.

Beyond its chemical applications, this compound has also been studied for its biological activity. Preclinical studies suggest that it may possess anti-inflammatory properties, making it a potential candidate for drug development. However, further research is required to fully understand its pharmacokinetics and safety profile.

In conclusion, N-(2-Amino-Ethyl)-N-Isopropyl-N',N'-DiMethyl-Cyclohexane-1,4-Diamine (CAS No: 1353972-31-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in both industrial and academic settings.